Cas no 2167205-35-6 (3-chloro-1-methyl-5H,6H,7H-cyclopentacpyridine-4-carboxamide)

• Product Name: 3-chloro-1-methyl-5H,6H,7H-cyclopentacpyridine-4-carboxamide
• CAS No: 2167205-35-6
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5465697
• PubChem ID: 155819572
• Update Time: 2025-07-16

3-chloro-1-methyl-5H,6H,7H-cyclopentacpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carboxamide
• Z3023980345
• 3-chloro-1-methyl-5H,6H,7H-cyclopenta[c]pyridine-4-carboxamide
• 3-chloro-1-methyl-5H,6H,7H-cyclopentacpyridine-4-carboxamide

• Inchi： 1S/C10H11ClN2O/c1-5-6-3-2-4-7(6)8(10(12)14)9(11)13-5/h2-4H2,1H3,(H2,12,14)
• InChI Key： UFNMAFPMPVCLGT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C2=C(C(C)=N1)CCC2

Computed Properties

• Exact Mass: 210.0559907 g/mol
• Monoisotopic Mass: 210.0559907 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56
• Molecular Weight: 210.66

Additional information on 3-chloro-1-methyl-5H,6H,7H-cyclopentacpyridine-4-carboxamide

Introduction to 3-chloro-1-methyl-5H,6H,7H-cyclopentacypyridine-4-carboxamide (CAS No. 2167205-35-6)

3-chloro-1-methyl-5H,6H,7H-cyclopentacypyridine-4-carboxamide, identified by the chemical compound code CAS No. 2167205-35-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclopentacypyridines, a scaffold that has been extensively explored for its potential biological activities. The presence of a chloro substituent at the 3-position and a carboxamide functional group at the 4-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The nomenclature of this compound follows the IUPAC rules for naming organic compounds, ensuring clarity and precision in its identification. The term "cyclopentacypyridine" highlights its core bicyclic structure, consisting of a five-membered cycloalkane ring fused to a pyridine ring. The "3-chloro" prefix indicates the substitution of a chlorine atom at the 3-position of the cyclopentane ring, while "1-methyl" denotes the presence of a methyl group at the 1-position. The suffix "-4-carboxamide" specifies the functional group attached to the 4-position of the pyridine ring, which is an amide derivative. This detailed naming convention underscores the importance of precise chemical communication in scientific research.

In recent years, there has been growing interest in cyclopentacypyridine derivatives due to their diverse biological activities. These compounds have been investigated for their potential applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The structural features of 3-chloro-1-methyl-5H,6H,7H-cyclopentacypyridine-4-carboxamide make it an attractive candidate for further exploration. The chloro substituent can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, while the carboxamide group can engage in polar interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The cyclopentacypyridine core is known to exhibit good bioavailability and metabolic stability, making it an ideal scaffold for drug development. Additionally, the presence of both chloro and carboxamide functionalities provides multiple points for chemical modification, allowing researchers to fine-tune the properties of the molecule for specific applications.

Recent studies have demonstrated that cyclopentacypyridine derivatives can interact with various biological targets, including enzymes and receptors. For instance, some derivatives have shown inhibitory activity against kinases and other enzymes involved in signal transduction pathways. Given these findings, 3-chloro-1-methyl-5H,6H,7H-cyclopentacypyridine-4-carboxamide may exhibit similar biological activities and could be a valuable tool in drug discovery efforts.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the chloro and carboxamide groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the desired heterocyclic framework.

Once synthesized, 3-chloro-1-methyl-5H,6H,7H-cyclopentacypyridine-4-carboxamide can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile. The results from these studies will provide valuable insights into its potential therapeutic applications.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic properties. 3-chloro-1-methyl-5H,6H,7H-cyclopentacypyridine-4-carboxamide represents an example of how structural modifications can lead to novel bioactive molecules with therapeutic potential. As research in this area continues to advance, it is likely that more compounds like this will be identified and developed into new treatments for human diseases.

In conclusion,3-chloro-1-methyl-5H,6H,7H-cyclopentacypyridine-4-carboxamide (CAS No. 2167205-35-6) is a structurally complex and biologically relevant compound that holds promise for future pharmaceutical applications. Its unique chemical properties make it an attractive candidate for further investigation in drug discovery efforts aimed at developing new therapies for various diseases.